Cas no 73461-17-3 (Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(6-hydroxy-1,3-benzodioxol-5-yl)-4-methoxy-)

• Product Name: Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(6-hydroxy-1,3-benzodioxol-5-yl)-4-methoxy-
• CAS No: 73461-17-3
• MF: C₂₁H₁₄O₈
• MW: 394.331066608429
• CID: 579693
• PubChem ID: 443016
• Update Time: 2025-04-19

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(6-hydroxy-1,3-benzodioxol-5-yl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one,9-(6-hydroxy-1,3-benzodioxol-5-yl)-4-methoxy-
• 9-(6-hydroxy-1,3-benzodioxol-5-yl)-4-methoxy-8H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
• Prostalidin A
• 9-(6-hydroxy-1,3-benzodioxol-5-yl)-4-methoxy-8H-isobenzofuro[5,6-f][1,3]benzodioxol-6-one
• DTXSID50332040
• CHEBI:8522
• C10877
• Q27108098
• AC1L9DVB
• 73461-17-3

• Inchi： 1S/C21H14O8/c1-24-19-10-2-11-13(6-25-21(11)23)18(9(10)3-17-20(19)29-8-28-17)12-4-15-16(5-14(12)22)27-7-26-15/h2-5,22H,6-8H2,1H3
• InChI Key： SPDGJRPFXFRCMO-UHFFFAOYSA-N
• SMILES： O1C(C2=CC3C(=C4C(=CC=3C(C3=C(C=C5C(=C3)OCO5)O)=C2C1)OCO4)OC)=O

Computed Properties

• Exact Mass: 394.069
• Monoisotopic Mass: 394.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.575
• Boiling Point: 676.7°Cat760mmHg
• Flash Point: 248°C
• Refractive Index: 1.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans Arylnaphthalene lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Arylnaphthalene lignans